N-(4-fluorobenzyl)-2-((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)oxy)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(4-oxopyrido[1,2-a]pyrimidin-2-yl)oxyacetamide
• InChI: InChI=1S/C17H14FN3O3/c18-13-6-4-12(5-7-13)10-19-15(22)11-24-16-9-17(23)21-8-2-1-3-14(21)20-16/h1-9H,10-11H2,(H,19,22)
• InChI Key: PAEKGCZRBOBWPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CC(=O)N2C=C1)OCC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3O3
• Molecular Weight: 327.31 g/mol

Description

N-(4-fluorobenzyl)-2-((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)oxy)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Antimalarial Activity

Research has shown that derivatives of pyrido[1,2-a]pyrimidin-4-ones, which share structural similarity with the compound , have been evaluated for their antimalarial activity. Specifically, compounds within this class have demonstrated moderate antimalarial effects against the chloroquine-sensitive Pf 3D7 strain of Plasmodium falciparum. This suggests potential for the development of novel antimalarial agents from this chemical scaffold (Mane et al., 2014).

Anticancer Properties

Another area of interest is the synthesis of fluorinated coumarin–pyrimidine hybrids under microwave irradiation. These compounds, including those bearing the 4-fluorobenzyl moiety, have shown significant cytotoxicity against human cancer cell lines, such as A-549 (lung carcinoma) and MDA-MB-231 (adenocarcinoma mammary gland). This underscores the potential of such derivatives in developing new anticancer therapies (Hosamani et al., 2015).

Hepatitis B Virus Inhibition

A novel compound, 8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one, was synthesized and evaluated for its anti-hepatitis B virus (HBV) activity. The study found that this compound exhibits in vitro nanomolar inhibitory activity against HBV, indicating its potential as a new therapeutic agent for hepatitis B (Ivashchenko et al., 2019).

Imaging Translocator Protein with PET

In the domain of neuroimaging, a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, which are structurally related to the compound of interest, have been identified as selective ligands for the translocator protein (18 kDa). These compounds, after being labeled with fluorine-18, could be used in positron emission tomography (PET) to image neuroinflammation, demonstrating the compound's utility in neuroimaging research (Dollé et al., 2008).

Analgesic and Antiallergic Activity

Compounds bearing a similar core structure have also been investigated for their potential analgesic and antiallergic properties. This research has identified compounds with promising activities, suggesting the possibility of developing new treatments for pain and allergic conditions based on modifications of the pyrido[1,2-a]pyrimidine scaffold (Fouchard et al., 2001).